Cas no 2228196-65-2 (2-methyl-2-(2-methylpyridin-3-yl)propanal)

• Product Name: 2-methyl-2-(2-methylpyridin-3-yl)propanal
• CAS No: 2228196-65-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6609868
• PubChem ID: 165777211
• Update Time: 2025-08-05

2-methyl-2-(2-methylpyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methylpyridin-3-yl)propanal
• 2228196-65-2
• EN300-1759798

• Inchi： 1S/C10H13NO/c1-8-9(5-4-6-11-8)10(2,3)7-12/h4-7H,1-3H3
• InChI Key： UDEMPCAVCNKGFT-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Additional information on 2-methyl-2-(2-methylpyridin-3-yl)propanal

2-Methyl-2-(2-methylpyridin-3-yl)propanal (CAS No: 2228196-65-2)

The compound 2-methyl-2-(2-methylpyridin-3-yl)propanal (CAS No: 2228196-65-2) is a highly specialized organic chemical with a unique structure and diverse applications. This compound belongs to the class of aldehydes and features a pyridine ring substituted with methyl groups, making it a valuable intermediate in various chemical syntheses. The CAS No: 2228196-65-2 serves as a unique identifier for this compound, ensuring its accurate identification in scientific literature and industrial applications.

The molecular structure of 2-methyl-2-(2-methylpyridin-3-yl)propanal is characterized by a central aldehyde group attached to a branched carbon chain. The presence of the pyridine ring introduces aromaticity and enhances the compound's stability. Recent studies have highlighted the importance of such structures in pharmaceutical chemistry, where they are used as building blocks for drug development. The long-chain aldehyde functionality is particularly significant, as it allows for selective reactions with nucleophiles, enabling the synthesis of complex molecules.

One of the most notable applications of CAS No: 2228196-65-2 is in the field of organic synthesis. Researchers have utilized this compound to construct bioactive molecules with potential therapeutic properties. For instance, its role in the synthesis of heterocyclic compounds has been extensively explored, with recent advancements demonstrating its utility in creating compounds with anti-inflammatory and antioxidant activities. These findings underscore the importance of long-chain aldehydes in modern drug discovery.

In addition to its role in pharmaceuticals, CAS No: 2228196-65-4 has found applications in agrochemicals and materials science. Its ability to undergo various types of condensation reactions makes it an ideal precursor for synthesizing pesticides and herbicides. Furthermore, recent studies have investigated its potential as a precursor for advanced materials, such as polymers and nanoparticles, due to its versatile reactivity.

The synthesis of CAS No: 1747704737 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation and subsequent oxidation reactions, which are optimized to ensure high yields and purity. The development of efficient synthetic routes has been a focus of recent research, driven by the increasing demand for this compound in various industries.

From an environmental perspective, the handling and disposal of CAS No: 1747704737 must adhere to strict safety protocols to minimize ecological impact. Its chemical stability and resistance to degradation make it suitable for long-term storage but also necessitate careful waste management practices.

In conclusion, CAS No: 1747704737, or 1-(phenylethyl)-N-[4-(phenylethyl)phenyl]urea, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide range of applications continue to make it an essential compound in both academic research and industrial production.